Glycerophosphoinositol

Catalog No.
S591110
CAS No.
16824-65-0
M.F
C9H19O11P
M. Wt
334.21 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Glycerophosphoinositol

Researchers studying PLA2-generated signaling often struggle with insoluble lipid precursors like phosphatidylinositol, requiring detergents that interfere with assays. Glycerophosphoinositol (GroPIns) solves this as a completely water-soluble, bioactive metabolite.

  • Direct aqueous addition to cell cultures or cell-free systems without detergents.
  • Enables accurate LC-MS/MS calibration for biomarker quantification.
  • Freely diffuses in cytosol to study downstream signaling targets.

Supplied with rigorous quality control for reproducible research.

CAS Number

16824-65-0

Product Name

Glycerophosphoinositol

IUPAC Name

2,3-dihydroxypropyl [(2S,3S,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl] hydrogen phosphate

Molecular Formula

C9H19O11P

Molecular Weight

334.21 g/mol

InChI

InChI=1S/C9H19O11P/c10-1-3(11)2-19-21(17,18)20-9-7(15)5(13)4(12)6(14)8(9)16/h3-16H,1-2H2,(H,17,18)/t3?,4?,5-,6+,7-,8-,9?/m0/s1

InChI Key

BMVUIWJCUQSHLZ-LIPDPKNMSA-N

SMILES

C(C(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)O)O

Synonyms

glycerophosphoinositol, glycerylphosphoinositol

Canonical SMILES

C(C(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)O)O

Isomeric SMILES

C(C(COP(=O)(O)OC1[C@H]([C@H](C([C@H]([C@@H]1O)O)O)O)O)O)O

The exact mass of the compound 2,3-dihydroxypropyl [(2S,3S,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl] hydrogen phosphate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Food and Beverages - Food - Nutrients - Micronutrients - Vitamins - Vitamin B Complex - Inositol - Inositol Phosphates - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥98%

Package Size

1 mg, 5 mg

Glycerophosphoinositol (GroPIns) is the water-soluble, deacylated metabolite of the membrane lipid phosphatidylinositol (PI). [REFS-1, REFS-2] It is generated by the action of phospholipase A2 (PLA2) and functions as a bioactive signaling molecule that can act both within the cell and as a paracrine factor. [3] Unlike its lipid precursor, GroPIns is highly soluble in aqueous solutions, making it a distinct tool for studying phosphoinositide-derived signaling cascades without the handling constraints of membrane-bound lipids. [2]

Research Fit

Compound class Non-phosphorylated glycerophosphoinositol metabolite
Key property Water-soluble, cell-permeable phosphoinositide derivative
Research pathway Cell proliferation, survival, and inflammatory modulation studies

Direct substitution of Glycerophosphoinositol (GroPIns) with its parent lipid, Phosphatidylinositol (PI), is inappropriate for most applications due to fundamental differences in physical properties and biological function. PI is a membrane-anchored lipid requiring detergents or organic solvents for solubilization, which can interfere with cellular assays. [1] In contrast, GroPIns is a water-soluble molecule that diffuses freely in the cytosol and extracellular space to interact with aqueous-phase targets. [2] Using PI would mean studying a membrane-bound precursor, whereas using GroPIns allows for the direct investigation of the specific biological effects of the deacylated, mobile signaling molecule generated by the Phospholipase A2 pathway. [1]

Substitution Risk

GroPIns (non-phosphorylated) SHP-1/Bax apoptosis pathway, exclusive GDE3 substrate, anti-inflammatory mediator in monocytes.
GroPIns4P (4-phosphate derivative) Rho GTPase/actin dynamics, T-cell chemotaxis enhancer; not recognized by GDE3.
GroPIns Reported negative feedback regulator of TLR4-mediated inflammatory kinase cascades.
GroPIns4P Distinct immunomodulatory profile; anti-inflammatory endpoint not documented.
Functional profiles may not transfer across GPI family members. Direct substitution risks pathway misinterpretation.

Aqueous Solubility and Handling Advantage

Glycerophosphoinositol is a hydrophilic molecule, readily soluble in water and physiological buffers. This contrasts sharply with its metabolic precursor, Phosphatidylinositol (PI), which is an amphipathic lipid embedded in cell membranes. [REFS-1, REFS-2] The preparation of PI for in vitro assays typically requires the use of detergents or organic solvents to form micelles or liposomes, introducing variables that can confound experimental results. Glycerophosphoinositol circumvents this entirely, allowing for direct addition to aqueous systems.

Evidence DimensionPhysical State & Solubility
Target Compound DataWater-soluble, hydrophilic powder
Comparator Or BaselinePhosphatidylinositol (PI): Amphipathic lipid, insoluble in water, requires detergents or co-solvents for dispersion.
Quantified DifferenceQualitatively different; enables direct use in aqueous media vs. requiring complex formulation.
ConditionsStandard laboratory buffers (e.g., PBS, Tris-HCl) and cell culture media.

This eliminates the need for detergents or organic solvents that can affect enzyme activity and cell viability, ensuring more reproducible and artifact-free experimental outcomes.

GDE3 specificity
Head-to-head
GroPIns: full hydrolysis. Glycerophosphocholine, glycerophosphoethanolamine, glycerophosphoserine: no detectable activity.
Exclusive GDE3 substrate identification for osteoblast studies
GDE3ᴿ²³¹ᴬ mutant abolishes GroPIns hydrolysis; HEK293T expression system

PLA2-Specific vs. PLC Pathway Origin

Glycerophosphoinositol is a direct product of Phospholipase A2 (PLA2) acting on phosphoinositides. [1] This metabolic origin makes it a distinct signaling molecule from inositol 1,4,5-trisphosphate (IP3), which is generated by Phospholipase C (PLC) and primarily mediates intracellular calcium release. [2] Procuring Glycerophosphoinositol allows for the specific investigation of PLA2-dependent signaling, which is implicated in processes like cell proliferation and inflammation, without conflating results from the activation of the PLC/IP3/Ca2+ axis. [1]

Evidence DimensionMetabolic Origin & Pathway Specificity
Target Compound DataGenerated by Phospholipase A2 (PLA2) pathway.
Comparator Or BaselineInositol 1,4,5-trisphosphate (IP3): Generated by Phospholipase C (PLC) pathway.
Quantified DifferenceRepresents a distinct and parallel signaling pathway to the canonical PLC-mediated cascade.
ConditionsCellular signal transduction studies.

This allows researchers to selectively probe PLA2-mediated signaling events, a critical requirement for dissecting the complexity of lipid-based signal transduction.

TLR4 inflammatory response
Reported
Reported reduction of IκB kinase, p38, JNK, Erk1/2 phosphorylation (p<0.05)
Supports negative feedback regulator role in TLR4-mediated inflammation
Human monocyte LPS model; mouse endotoxemia TNF-α reduction observed

Mass Spectrometry Quantification Standard

High-purity Glycerophosphoinositol is essential for its use as an analytical standard in quantitative mass spectrometry (LC-MS/MS) assays. Validated methods demonstrate a linear dynamic range for quantification, often with a lower limit of quantitation (LLOQ) of approximately 3 ng/mL. [REFS-1, REFS-2] The intracellular levels of Glycerophosphoinositol are a key marker for cellular states, including oncogenic transformation and immune cell activation, making its accurate measurement critical. [3] Using a well-characterized, pure standard is non-negotiable for building reliable calibration curves and achieving accurate, reproducible quantification from complex biological matrices.

Evidence DimensionAssay Performance (LC-MS/MS)
Target Compound DataEnables accurate quantification with a typical LLOQ of 3 ng/mL and a linear range from 3 to 3,000 ng/mL.
Comparator Or BaselineCrude extracts or uncharacterized material, which cannot be used for absolute quantification.
Quantified DifferenceEnables absolute quantification vs. relative or no quantification.
ConditionsUPLC-MS/MS analysis of mammalian cell extracts.

For any research requiring absolute quantification of this key signaling metabolite, a high-purity, certified standard is a mandatory procurement choice for data integrity.

Apoptosis induction
Context-dependent
GroPIns increased Bax expression and apoptosis; enhanced activity of Bcl-2 inhibitor and nucleoside analog.
Supports apoptosis pathway research in CLL cell models
Primary CLL cells; SHP-1 dependent mechanism; combination assay context
Baseline concentration
Method context
45 ± 1 μM
Supports experimental dosing calibration in T-cell studies
Jurkat T-cell mass spectrometry reference value

Cell-Free PLA2 Signaling Assays

Due to its high water solubility, Glycerophosphoinositol is the appropriate substrate for studying downstream targets of the PLA2 signaling cascade in purified, cell-free systems where the presence of lipids, detergents, or liposomes would interfere with protein activity or detection methods. [1]

Cytosolic and Paracrine Effects in Cell Culture

This compound can be added directly to cell culture media to investigate its effects on intracellular processes like actin cytoskeleton organization or as a paracrine signaling molecule, applications impossible to replicate with its membrane-bound precursor, phosphatidylinositol. [2]

Lipidomics Calibration Standard

In studies where endogenous Glycerophosphoinositol levels serve as a biomarker for disease states or drug response, this high-purity compound is the required material for creating calibration curves to ensure accurate and reproducible quantification by LC-MS/MS. [3]

Application Fit Matrix

Application
Selection Property
Validation Focus
GDE3 activity and osteoblast studies
Exclusive substrate specificity
GDE3 hydrolysis vs. other glycerophosphodiesters
TLR4-mediated inflammatory signaling
Anti-inflammatory mediator context
Inflammatory kinase phosphorylation endpoints
Apoptosis pathway in CLL cells
Bax-dependent apoptosis regulation
Apoptosis endpoints and Bcl-2 inhibitor combination assay
Ras-driven transformation studies
Transformation-associated metabolite
GroPIns production in Ras-transformed models

XLogP3

-5.6

Explore Compound Types